3-[4-(Propan-2-yl)piperazin-1-yl]aniline

• IUPAC Name: 3-(4-propan-2-ylpiperazin-1-yl)aniline
• InChI: InChI=1S/C13H21N3/c1-11(2)15-6-8-16(9-7-15)13-5-3-4-12(14)10-13/h3-5,10-11H,6-9,14H2,1-2H3
• InChI Key: SDZISYKRUUHPRE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCN(CC1)C2=CC=CC(=C2)N
• Molecular Formula: C13H21N3
• Molecular Weight: 219.33 g/mol

Description

3-[4-(Propan-2-yl)piperazin-1-yl]aniline is an organic compound that is used as an intermediate in the pharmaceutical and dyestuff fields. It has a molecular weight of 219.33.

Synthesis Analysis

This compound can be synthesized via intramolecular cyclization of the respective 1-(2-arylhydrazono)-1-(4-arylpiperazin-1-yl)propan-2-ones, mediated by polyphosphoric acid (PPA). The amidrazones themselves were synthesized via direct interaction of the appropriate hydrazonoyl chlorides with the corresponding N-substituted piperazine in the presence of triethylamine.

Molecular Structure Analysis

The IUPAC name of this compound is 3-(4-isopropyl-1-piperazinyl)phenylamine. Its InChI code is 1S/C13H21N3/c1-11(2)15-6-8-16(9-7-15)13-5-3-4-12(14)10-13/h3-5,10-11H,6-9,14H2,1-2H3.

Chemical Reactions Analysis

The compound is involved in the synthesis of a new series of 6-substituted-4-methyl-3-(4-arylpiperazin-1-yl)cinnolines, which are potential antifungal agents. The reaction involves intramolecular cyclization of the respective 1-(2-arylhydrazono)-1-(4-arylpiperazin-1-yl)propan-2-ones.

It has a storage temperature of 4 degrees Celsius.

Scientific Research Applications

• Antifungal Agents

  • Field: Pharmaceutical Science
  • Application: A new series of 6-substituted-4-methyl-3-(4-arylpiperazin-1-yl)cinnolines were synthesized as potential antifungal agents.
  • Method: The compounds were synthesized via intramolecular cyclization of the respective 1-(2-arylhydrazono)-1-(4-arylpiperazin-1-yl)propan-2-ones, mediated by polyphosphoric acid (PPA).
  • Results: The newly synthesized compounds were evaluated for their antitumor, antibacterial, and antifungal activity.

• Antibacterial Activity

  • Field: Pharmaceutical Science
  • Application: A new library of structurally modified 3-(piperazin-1-yl)-1,2-benzothiazole derivatives have been designed and synthesized.
  • Method: The compounds were synthesized through a multi-step procedure.
  • Results: The synthesized compounds were screened for their antibacterial activity by the agar diffusion method, and three of them were found to be active.

• Derivatization Reagent

  • Field: Analytical Chemistry
  • Application: 1-(2-Pyrimidyl)piperazine is used as a derivatization reagent for the carboxyl groups on peptides.
  • Method: The compound is used during the spectrophotometric analysis of phosphopeptides.
  • Results: The compound aids in the analysis of phosphopeptides.

• Agrochemical, Pharmaceutical and Dyestuff Field

  • Field: Agrochemical, Pharmaceutical and Dyestuff
  • Application: 4-(1-Piperazinyl)aniline is used in agrochemical, pharmaceutical and dyestuff field.
  • Method: The specific methods of application are not provided.
  • Results: The compound is used in various fields.

• Antimicrobial Disease Control

  • Field: Pharmaceutical Science
  • Application: Compounds containing a 3-(piperazin-1-yl)propan-2-ol moiety have been identified as promising scaffolds for the development of new antimicrobial agents.
  • Method: These compounds are used to control refractory microbial diseases by targeting the cell membrane.
  • Results: The research results suggest that these compounds have low toxicity and show promise in controlling refractory microbial diseases.

• Antitumor Activity

  • Field: Pharmaceutical Science
  • Application: A new series of 6-substituted-4-methyl-3-(4-arylpiperazin-1-yl)cinnolines were synthesized as potential antifungal agents.
  • Method: The compounds were synthesized via intramolecular cyclization of the respective 1-(2-arylhydrazono)-1-(4-arylpiperazin-1-yl)propan-2-ones, mediated by polyphosphoric acid (PPA).
  • Results: The newly synthesized compounds were evaluated for their antitumor, antibacterial, and antifungal activity.

• Antidepressant Molecules

  • Field: Pharmaceutical Science
  • Application: Antidepressant molecules have been synthesized through metal-catalyzed procedures.
  • Method: Key structural motifs included in antidepressant drugs such as tricyclic antidepressants (TCAs), selective serotonin reuptake inhibitors (SSRIs), and others can be synthesized in a variety of effective ways using metal-catalyzed steps.
  • Results: This review examines current developments in the catalytic synthesis of antidepressants and their potential application.

• Cytotoxic Activity

  • Field: Pharmaceutical Science
  • Application: A library of substituted (1-(benzyl)-1H-1,2,3-triazol-4-yl)(piperazin-1-yl)methanone derivatives were designed, synthesized and screened for their in vitro cytotoxic activity.
  • Method: Their structures were characterized by IR, 1H NMR, 13C NMR, and mass spectral technique.
  • Results: The synthesized compounds were evaluated for drug likeness or “drugability” according to Lipinski’s rule of five (RO5).

Safety And Hazards

The compound has several hazard statements including H302, H312, H315, H318, H332, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P363, P403+P233, P405, and P501.